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Compound of Interest

Compound Name: 2,3-Dimethylpyrazine

Cat. No.: B1216465

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and experimental protocols related to 2,3-dimethylpyrazine. The information is intended to
support research, development, and quality control activities involving this compound.

Chemical and Physical Properties

2,3-Dimethylpyrazine is a colorless to light yellow liquid with a characteristic nutty, cocoa-like
odor.[1] It is a member of the pyrazine class of compounds, which are known for their aromatic
and flavor properties.[2]
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Property Value Reference
Molecular Formula CeHsNz2 [31141[5]
Molecular Weight 108.14 g/mol

CAS Number 5910-89-4

Appearance Colorless to pale yellow liquid

Odor Nutty, cocoa-like

Boiling Point 155-157 °C at 760 mmHg

Melting Point 11-13°C

Density 1.011 g/mL at 25 °C

Refractive Index

1.507 at 20 °C

Flash Point 54 °C (129.2 °F) - closed cup
- Soluble in water, organic
Solubility )
solvents, and oils
logP 0.54
Vapor Pressure 1.5 mmHg

Structural Information and Visualization

The chemical structure of 2,3-dimethylpyrazine consists of a pyrazine ring substituted with
two methyl groups on adjacent carbon atoms.
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Chemical Structure of 2,3-Dimethylpyrazine
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Caption: 2D structure of 2,3-Dimethylpyrazine.

Spectroscopic Data

Chemical

Shift (ppm) Multiplicity Integration Solvent Frequency Reference
8.27 S 2H CDCls 400 MHz
2.54 S 3H CDCIs 400 MHz
2.53 S 3H CDCls 400 MHz
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Chemical Shift

Solvent Frequency Reference
(ppm)
152.62 CDCls 22.53 MHz
141.33 CDCls 22.53 MHz
21.97 CDCls 22.53 MHz

The electron ionization (El) mass spectrum of 2,3-dimethylpyrazine shows a prominent
molecular ion peak.

m/z Relative Intensity Reference
108 73.23
67 99.99
42 40.10

The infrared spectrum of 2,3-dimethylpyrazine exhibits characteristic absorption bands
corresponding to its functional groups. Data is available from the NIST/EPA Gas-Phase Infrared
Database.

Experimental Protocols

A common method for the synthesis of 2,3-dimethylpyrazine involves the condensation of a
1,2-diamine with a 1,2-dicarbonyl compound.

Example Protocol: Condensation of Ethylene Diamine and 2,3-Butanedione

This method involves the reaction of ethidene diamine with 2,3-butanedione in an alcoholic
solvent, followed by dehydrogenation.

e Step 1: Condensation

o Add ethidene diamine and 95% ethanol to a reaction vessel equipped with a stirrer, reflux
condenser, and thermometer.
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o Cool the mixture to 0 °C with stirring.
o Slowly add a solution of 2,3-butanedione in 95% ethanol to the cooled mixture.

o Heat the resulting solution to reflux for 30 minutes.

o Step 2: Dehydrogenation and Work-up

o After cooling slightly, add potassium hydroxide and a metal oxide catalyst to the reaction
mixture.

o Heat the mixture to reflux with stirring for 18 hours.
o Cool the mixture and filter to remove the catalyst.

o Distill the filtrate to remove the ethanol.

o Extract the residue with diethyl ether.

o Dry the ether extract with anhydrous sodium sulfate.

o Filter and concentrate the extract, followed by vacuum distillation to collect the 2,3-
dimethylpyrazine fraction.

Another approach involves the oxidative dehydrogenation of 2,3-dimethyl-5,6-dihydropyrazine.

o Step 1: Oxidative Dehydrogenation

o

Dissolve 2,3-dimethyl-5,6-dihydropyrazine in an organic solvent such as ethanol.

[¢]

Add a metal hydroxide (e.g., potassium hydroxide).

[¢]

Heat the mixture while stirring and continuously bubble air (as an oxidant) through the
solution.

o

Monitor the reaction by gas chromatography until the starting material is consumed.

o Step 2: Purification
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o After the reaction is complete, the product is isolated and purified by distillation.

The purity and identity of 2,3-dimethylpyrazine are typically confirmed using a combination of
chromatographic and spectroscopic techniques.

Gas Chromatography (GC): Used to determine the purity of the compound and to separate it
from isomers and impurities. A capillary column such as a ZB-5 is often employed.

e Gas Chromatography-Mass Spectrometry (GC-MS): Provides structural confirmation by
comparing the mass spectrum of the analyte with reference spectra.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure.

« Infrared (IR) Spectroscopy: Provides information about the functional groups present in the
molecule.

Synthesis and Purification Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 2,3-
dimethylpyrazine.
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General Synthesis and Purification Workflow for 2,3-Dimethylpyrazine
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Caption: A generalized workflow for the synthesis and analysis of 2,3-dimethylpyrazine.
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Safety and Handling

2,3-Dimethylpyrazine is a flammable liquid and vapor and is harmful if swallowed. It can
cause skin and serious eye irritation.

e Hazard Statements (H-phrases):

o H226: Flammable liquid and vapor.

o H302: Harmful if swallowed.

o H315: Causes skin irritation.

o H318: Causes serious eye damage.

o H335: May cause respiratory irritation.
o Precautionary Statements (P-phrases):

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

¢ Personal Protective Equipment (PPE):
o Eyeshields, gloves, and a suitable respirator should be worn when handling this chemical.
» Storage:

o Store in a well-ventilated place. Keep the container tightly closed.
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Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with 2,3-dimethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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